Cas no 10497-36-6 (1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester)

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester structure
10497-36-6 structure
Product Name:1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester
CAS No:10497-36-6
MF:C12H10Cl4O4
MW:360.01740026474
CID:167081
PubChem ID:352134
Update Time:2025-04-19

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester
    • diethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate
    • AC1L6ZSE
    • NSC525141
    • Tetrachlor-terephthalsaeure-diethylester
    • DTXSID10326182
    • NSC-525141
    • SCHEMBL522852
    • 10497-36-6
    • Inchi: 1S/C12H10Cl4O4/c1-3-19-11(17)5-7(13)9(15)6(10(16)8(5)14)12(18)20-4-2/h3-4H2,1-2H3
    • InChI Key: CSCPMMVUJUFKHG-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=O)OCC)C(=C(C=1C(=O)OCC)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 357.9335
  • Monoisotopic Mass: 357.933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.463
  • Boiling Point: 443.4°Cat760mmHg
  • Flash Point: 173.9°C
  • Refractive Index: 1.552
  • PSA: 52.6
  • LogP: 4.65360
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